Cas no 2137093-96-8 (Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester
• CAS No: 2137093-96-8
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 5293063
• Update Time: 2025-06-13

Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H27NO4/c1-6-15(20)16(19-17(21)23-18(3,4)5)13(2)22-12-14-10-8-7-9-11-14/h7-11,13,16H,6,12H2,1-5H3,(H,19,21)/t13-,16+/m0/s1
• InChI Key： OOUNMKJCRRUCOS-XJKSGUPXSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]([C@@H](OCC1=CC=CC=C1)C)C(=O)CC

Additional information on Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic Acid Derivative (CAS: 2137093-96-8) and Its Applications in Medicinal Chemistry

The compound Carbamic acid, N-[(1R)-2-oxo-1-[(1S)-1-(phenylmethoxy)ethyl]butyl]-, 1,1-dimethylethyl ester (CAS: 2137093-96-8) has recently garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characteristics, and applications in drug discovery.

Recent studies have highlighted the role of this carbamic acid derivative as a chiral building block in the asymmetric synthesis of protease inhibitors and other therapeutic agents. Its unique stereochemistry, conferred by the (1R) and (1S) configurations, makes it particularly valuable for the development of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel HIV-1 protease inhibitors, showcasing improved selectivity and reduced off-target effects compared to previous generations of inhibitors.

From a synthetic chemistry perspective, researchers have developed optimized protocols for the preparation of this compound. A recent publication in Organic Process Research & Development (2024) described a scalable, high-yield route starting from L-threonine derivatives, with the tert-butyloxycarbonyl (Boc) group serving as a protective moiety during the multi-step synthesis. The reported method achieved an overall yield of 68% with excellent enantiomeric excess (>99% ee), addressing previous challenges in large-scale production.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed important insights into the conformational preferences of this molecule. The phenylmethoxyethyl side chain adopts a well-defined spatial orientation that appears crucial for its biological activity. Computational studies have further elucidated its binding interactions with various enzyme targets, providing a rational basis for structure-activity relationship (SAR) optimizations in drug design programs.

In terms of biological applications, recent preclinical studies have explored derivatives of this carbamate compound as potential treatments for neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that structural analogs showed promising activity as γ-secretase modulators for Alzheimer's disease, with improved blood-brain barrier penetration compared to existing candidates. The tert-butyl ester group in particular was found to enhance metabolic stability while maintaining the desired pharmacological profile.

The safety profile and physicochemical properties of this compound have also been investigated. Recent toxicological assessments indicate favorable characteristics, with no significant cytotoxicity observed at therapeutic concentrations. Its moderate lipophilicity (calculated logP of 2.3) and good solubility profile make it suitable for further pharmaceutical development. Stability studies under various pH conditions have informed formulation strategies for potential drug products containing this moiety.

Looking forward, researchers anticipate expanding the applications of this carbamic acid derivative into new therapeutic areas. Ongoing studies are exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation, leveraging its structural features to optimize linker chemistry. The compound's versatility as a synthetic intermediate continues to make it valuable for medicinal chemistry programs across multiple disease areas.